Cas no 69161-56-4 (3-(3-Methylbutoxy)-3-methyl-1-butanol)

• Product Name: 3-(3-Methylbutoxy)-3-methyl-1-butanol
• CAS No: 69161-56-4
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 2677090
• Update Time: 2023-08-06

3-(3-Methylbutoxy)-3-methyl-1-butanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylbutoxy)-3-methyl-1-butanol

• Inchi： 1S/C10H22O2/c1-9(2)5-8-12-10(3,4)6-7-11/h9,11H,5-8H2,1-4H3
• InChI Key： DMFOAWZLEDNCJY-UHFFFAOYSA-N
• SMILES： O(CCC(C)C)C(C)(C)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 108
• Topological Polar Surface Area: 29.5